13(S)-HODE cholesteryl ester
13(S)-HODE cholesteryl ester
13(S)-HODE cholesteryl ester was originally extracted from atherosclerotic lesions. It remains uncertain whether the oxidized fatty acid portion of the molecule results from enzymatic lipoxygenation or from random lipid peroxidation. 13(S)-HODE cholesteryl ester can be used as a standard for analysis of chiral HODE cholesteryl esters.
Brand Name:
Vulcanchem
CAS No.:
141554-21-4
VCID:
VC0163637
InChI:
InChI=1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3/b14-12-,23-17+/t35-,37+,38+,39+,40-,41+,42+,44+,45-/m1/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)O
Molecular Formula:
C45H76O3
Molecular Weight:
665.1
13(S)-HODE cholesteryl ester
CAS No.: 141554-21-4
Reference Standards
VCID: VC0163637
Molecular Formula: C45H76O3
Molecular Weight: 665.1
| CAS No. | 141554-21-4 |
|---|---|
| Product Name | 13(S)-HODE cholesteryl ester |
| Molecular Formula | C45H76O3 |
| Molecular Weight | 665.1 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate |
| Standard InChI | InChI=1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3/b14-12-,23-17+/t35-,37+,38+,39+,40-,41+,42+,44+,45-/m1/s1 |
| Standard InChIKey | RZXYPSUQZUUHPD-XFIJILBJSA-N |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C)O |
| Description | 13(S)-HODE cholesteryl ester was originally extracted from atherosclerotic lesions. It remains uncertain whether the oxidized fatty acid portion of the molecule results from enzymatic lipoxygenation or from random lipid peroxidation. 13(S)-HODE cholesteryl ester can be used as a standard for analysis of chiral HODE cholesteryl esters. |
| Synonyms | 13S-hydroxy-9Z,11E-octadecadienoic acid, cholesteryl ester |
| Reference | 1.Brooks, C.J.W.,Harland, W.A.,Steel, G., et al. Lipids of human atheroma: Isolation of hydroxyoctadecadienoic acids from advanced aortal lesions. Biochimica et Biophysica Acta 202, 563-566 (1970). |
| PubChem Compound | 71684436 |
| Last Modified | Nov 11 2021 |
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